Cas no 2228651-24-7 (2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid
• CAS No: 2228651-24-7
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5877714
• PubChem ID: 165606012
• Update Time: 2025-06-11

2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid
• EN300-1727237
• 2-hydroxy-2-[1-(isoquinolin-5-yl)cyclopropyl]acetic acid
• 2228651-24-7

• Inchi： 1S/C14H13NO3/c16-12(13(17)18)14(5-6-14)11-3-1-2-9-8-15-7-4-10(9)11/h1-4,7-8,12,16H,5-6H2,(H,17,18)
• InChI Key： BEYLREUTDSZSCE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2=CC=CC3C=NC=CC2=3)CC1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid (CAS No: 2228651-24-7)

2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid, identified by the CAS number 2228651-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is appended with a hydroxyl group and an isoquinoline moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The presence of the isoquinolin-5-yl substituent in the molecular structure is particularly noteworthy, as isoquinoline derivatives are well-documented for their biological activity. Isoquinolines are heterocyclic aromatic compounds that exhibit a broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the cyclopropylacetic acid scaffold suggests potential synergistic interactions that could enhance the therapeutic efficacy of the compound.

In recent years, there has been a growing interest in cyclopropylacetic acid derivatives due to their unique chemical properties and biological potential. The cyclopropyl ring introduces rigidity to the molecule, which can influence its binding affinity to biological targets. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid represents an example of how combining different pharmacophoric elements can lead to novel therapeutic agents. The isoquinoline moiety, in particular, has been studied extensively for its role in modulating various biological pathways. For instance, isoquinoline derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

The synthesis of 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group into the molecule necessitates specialized synthetic methodologies, such as ring-closing metathesis or cyclopropanation reactions. These synthetic strategies are critical for achieving high yields and purity, which are essential for pharmaceutical applications.

One of the key challenges in working with this compound is its sensitivity to environmental factors such as moisture and light. As with many heterocyclic compounds, 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid may require careful handling under inert conditions to maintain its stability. This aspect is particularly important during storage and transportation, as well as during experimental procedures where prolonged exposure to adverse conditions could degrade the compound.

The biological activity of 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid has been explored in several preclinical studies. These investigations have focused on its potential effects on cellular signaling pathways and its interaction with target proteins. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation.

In conclusion, 2-hydroxy-2-1-(isoquinolin-5-yl)cyclopropylacetic acid (CAS No: 2228651-24-7) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores—specifically the cyclopropylacetic acid core and the isoquinoline moiety—makes it an attractive candidate for further development. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.